Cas no 1783993-52-1 (3-Amino-5-phenyl-2-(trifluoromethyl)pyridine)

3-Amino-5-phenyl-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The amino and phenyl substituents provide versatile sites for further functionalization, enabling its use as a key intermediate in heterocyclic synthesis. This compound exhibits favorable reactivity in cross-coupling and nucleophilic substitution reactions, facilitating the development of novel molecules. Its structural features contribute to improved binding affinity and selectivity in target interactions, supporting applications in medicinal chemistry and material science. High purity and consistent quality ensure reliable performance in synthetic workflows.

3-Amino-5-phenyl-2-(trifluoromethyl)pyridine structure

1783993-52-1 structure

Product Name:3-Amino-5-phenyl-2-(trifluoromethyl)pyridine

CAS No:1783993-52-1

MF:C₁₂H₉F₃N₂

MW:238.208472967148

CID:4899948

Update Time:2025-06-08

3-Amino-5-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine
- Inchi： 1S/C12H9F3N2/c13-12(14,15)11-10(16)6-9(7-17-11)8-4-2-1-3-5-8/h1-7H,16H2
- InChI Key： PTYDZURQYJNQHA-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(=CN=1)C1C=CC=CC=1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 249
XLogP3: 2.7
Topological Polar Surface Area: 38.9

3-Amino-5-phenyl-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029014407-250mg	3-Amino-5-phenyl-2-(trifluoromethyl)pyridine	1783993-52-1	95%	250mg	$931.00	2022-04-02
Alichem	A029014407-1g	3-Amino-5-phenyl-2-(trifluoromethyl)pyridine	1783993-52-1	95%	1g	$3,068.70	2022-04-02

3-Amino-5-phenyl-2-(trifluoromethyl)pyridine Related Literature

1. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168

Additional information on 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine (CAS: 1783993-52-1) in Chemical Biology and Pharmaceutical Research

The compound 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine (CAS: 1783993-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its trifluoromethyl and amino functional groups, has demonstrated promising activity in various biochemical assays, making it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine derivatives to enhance their pharmacological properties. For instance, researchers have explored its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The trifluoromethyl group, known for its electron-withdrawing properties, has been shown to improve the metabolic stability and bioavailability of these derivatives, addressing a common challenge in drug development.

In addition to its application in oncology, 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine has been investigated for its potential in central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a modulator of neurotransmitter receptors, suggesting its utility in treating conditions such as depression and anxiety. The compound's ability to cross the blood-brain barrier, coupled with its favorable safety profile, positions it as a promising candidate for further preclinical evaluation.

Another area of interest is the use of 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine in the development of antimicrobial agents. Researchers have synthesized novel derivatives with enhanced activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a potential new avenue for combating antibiotic resistance.

Looking ahead, the versatility of 3-Amino-5-phenyl-2-(trifluoromethyl)pyridine (CAS: 1783993-52-1) suggests that it will continue to be a focal point in chemical biology and pharmaceutical research. Ongoing studies are exploring its application in other therapeutic areas, such as inflammation and autoimmune diseases, as well as its potential as a tool compound for probing biological pathways. As the field advances, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.